Cas no 1207008-84-1 (N-{4-[2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide)

• Product Name: N-{4-[2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide
• CAS No: 1207008-84-1
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 5903299
• PubChem ID: 45501985
• Update Time: 2025-05-22

N-{4-[2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(acetylsulfamoyl)phenyl]-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide
• 1(6H)-Pyrimidineacetamide, N-[4-[(acetylamino)sulfonyl]phenyl]-6-oxo-4-propyl-
• N-{4-[2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide
• VU0638091-1
• N-(4-(N-acetylsulfamoyl)phenyl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide
• F5228-2314
• AKOS024501610
• 1207008-84-1

• Inchi： 1S/C17H20N4O5S/c1-3-4-14-9-17(24)21(11-18-14)10-16(23)19-13-5-7-15(8-6-13)27(25,26)20-12(2)22/h5-9,11H,3-4,10H2,1-2H3,(H,19,23)(H,20,22)
• InChI Key： OSKIYXQMPFCUJU-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(S(NC(C)=O)(=O)=O)C=C2)=O)C(=O)C=C(CCC)N=1

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 133Ų

Additional information on N-{4-[2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide

N-{4-[2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide: A Comprehensive Overview

CAS No. 1207008-84-1 corresponds to the compound N-{4-[2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide, a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, an acetamide moiety, and a dihydropyrimidine ring system. The presence of these functional groups makes it a versatile compound with diverse applications in medicinal chemistry.

The dihydropyrimidine ring system in this compound is particularly noteworthy, as it is a common structural motif in various bioactive molecules. Recent studies have highlighted the importance of dihydropyrimidines in modulating enzyme activity and receptor binding, making them valuable targets for drug development. The substitution pattern on the dihydropyrimidine ring, including the propyl group and the oxo group, plays a critical role in determining the compound's pharmacokinetic properties and biological activity.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Researchers have been exploring its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential application in cancer therapy.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis as an intermediate. Its unique structure allows for further functionalization, enabling the creation of more complex molecules with enhanced bioactivity. For example, chemists have utilized this compound as a building block for constructing multi-targeted drugs that can simultaneously inhibit multiple pathways involved in diseases like Alzheimer's and Parkinson's.

The synthesis of N-{4-[2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide involves a series of intricate reactions that require precise control over reaction conditions. Key steps include the formation of the dihydropyrimidine ring through cyclization reactions and the subsequent introduction of the benzenesulfonyl group via coupling chemistry. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis process, making it more feasible for large-scale production.

From an environmental standpoint, researchers are also investigating the biodegradability and eco-friendly properties of this compound. As concerns about sustainability grow within the pharmaceutical industry, understanding how such compounds interact with environmental systems is becoming increasingly important. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint.

In conclusion, CAS No. 1207008-84-1, or N-{4-[2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetamido]benzenesulfonyl}acetamide, represents a cutting-edge molecule with multifaceted applications in both therapeutic development and chemical synthesis. Its unique structure and functional groups make it a valuable asset for researchers aiming to create innovative solutions in medicine and beyond.